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Compound of Interest

Compound Name: seco Everolimus B

CAS No.: 769905-89-7

Cat. No.: B601107

Get Quote

Everolimus is a potent derivative of rapamycin, functioning as a key inhibitor of the mammalian

target of rapamycin (mTOR) signaling pathway.[1][2] This mechanism of action makes it a vital

therapeutic agent in oncology and as an immunosuppressant to prevent the rejection of organ

transplants.[1][2][3] The chemical integrity of such a high-potency drug is paramount.

Degradation of the active pharmaceutical ingredient (API) can lead to a loss of therapeutic

efficacy and the formation of potentially toxic impurities.

Seco-Everolimus B is recognized as a principal hydrolytic impurity of Everolimus.[4][5][6][7] Its

name, "seco," from the Latin for "to cut," signifies that it is a ring-opened form of the parent

macrolide lactam. The presence of this and other impurities must be strictly monitored and

controlled throughout the drug development lifecycle. This guide provides the foundational

knowledge for establishing robust control strategies by thoroughly examining the conditions

that lead to the formation of seco-Everolimus B and its subsequent stability.

Genesis of an Impurity: The Formation Pathway of
seco-Everolimus B

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b601107#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Everolimus
https://www.mdpi.com/1422-0067/17/5/735
https://pubchem.ncbi.nlm.nih.gov/compound/Everolimus
https://www.mdpi.com/1422-0067/17/5/735
https://www.hmdb.ca/metabolites/HMDB0015529
https://www.synzeal.com/en/seco-everolimus-b
https://www.venkatasailifesciences.com/seco-everolimus-b
https://clearsynth.com/product/seco-everolimus-b
https://chemicea.com/product/seco-everolimus-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The transformation of Everolimus into seco-Everolimus B is a classic example of hydrolytic

degradation, specifically the cleavage of the lactam (cyclic amide) bond within the macrolide

ring structure. This reaction is catalyzed by the presence of water and is significantly influenced

by pH.

Chemical Structures:

Everolimus: A macrocyclic lactone-lactam.[1]

seco-Everolimus B: The resulting ring-opened carboxylic acid, also referred to as

"Everolimus Hydrolized Impurity."[4][5][7]

The diagram below illustrates this critical degradation pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601107?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

